Cyclopropyl-(2-chloro-4-fluorophenyl)methanol

• Molecular Formula: C10H10ClFO
• Molecular Weight: 200.64 g/mol
• IUPAC Name: (2-chloro-4-fluorophenyl)-cyclopropylmethanol
• InChI: InChI=1S/C10H10ClFO/c11-9-5-7(12)3-4-8(9)10(13)6-1-2-6/h3-6,10,13H,1-2H2
• InChI Key: DUGZKFVLBXOCST-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=C(C=C(C=C2)F)Cl)O

Description

Cyclopropyl-(2-chloro-4-fluorophenyl)methanol is a useful research compound. Its molecular formula is C10H10ClFO and its molecular weight is 200.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared starting from 1.50 g (9.46 mmol) of 2-chloro-4-fluorobenzaldehyde and 28.4 ml (14.19 mmol) of a 0.5N solution of cyclopropylmagnesium bromide in tetrahydrofuran in analogy to the synthesis of the compound from Example 153A. 1.51 g (80% of theory) of the title compound were obtained.